molecular formula C14H17N3O4 B6150449 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid CAS No. 2385687-63-6

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid

Cat. No. B6150449
CAS RN: 2385687-63-6
M. Wt: 291.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid (TBIPA) is a synthetic organic compound belonging to the imidazopyridine family. It is an important intermediate in the synthesis of several biologically active compounds, such as the antifungal agent clotrimazole and the anti-inflammatory agent ketorolac. TBIPA has also been used in the synthesis of numerous drugs, including the anti-hypertensive drug losartan and the anti-cancer drug imatinib.

Mechanism of Action

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid is believed to act as an enzyme inhibitor, preventing the action of enzymes that are involved in the synthesis of proteins. It is also believed to act as a competitive inhibitor of enzymes that catalyze the formation of disulfide bonds in proteins.
Biochemical and Physiological Effects
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid has also been shown to inhibit the activity of several enzymes involved in the synthesis of proteins, such as glutathione S-transferase. In addition, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid has been shown to inhibit the action of several enzymes involved in the formation of disulfide bonds in proteins.

Advantages and Limitations for Lab Experiments

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive and widely available compound, and it is relatively stable and easy to handle. However, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid can be toxic, and it should be handled with caution.

Future Directions

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid has potential applications in the development of novel drugs, particularly for the treatment of cancer and other diseases. It could also be used in the synthesis of new antifungal and anti-inflammatory agents. In addition, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid could be used in the study of structure-activity relationships of existing drugs and the design of new drugs. Finally, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid could be used in the study of the mechanism of action of enzymes involved in the synthesis of proteins and the formation of disulfide bonds in proteins.

Synthesis Methods

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid can be synthesized via a variety of methods, including the Curtius rearrangement, the Ugi reaction, and the Mitsunobu reaction. The Curtius rearrangement involves the reaction of an isocyanate with an aldehyde or ketone to form an isocyanate intermediate, which is then hydrolyzed to form an imidazopyridine. The Ugi reaction involves the reaction of an isocyanate with an amine, an aldehyde or ketone, and an acid to form an imidazopyridine. The Mitsunobu reaction involves the reaction of an isocyanate with an alcohol and an acid to form an imidazopyridine.

Scientific Research Applications

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid has been used in numerous scientific studies, including studies on the synthesis and biological activity of new molecules, the design and synthesis of new drugs, and the structure-activity relationships of existing drugs. 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid has been used to synthesize several novel antifungal agents, such as clotrimazole, and anti-inflammatory agents, such as ketorolac. It has also been used to synthesize several drugs, including losartan and imatinib.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid involves the protection of the amine group, followed by the reaction with imidazo[1,2-a]pyridine-7-carboxylic acid. The tert-butoxycarbonyl (Boc) group is then removed to yield the final product.", "Starting Materials": [ "Imidazo[1,2-a]pyridine-7-carboxylic acid", "tert-Butyl carbamate", "Diisopropylcarbodiimide (DIC)", "N,N-Dimethylformamide (DMF)", "Triethylamine (TEA)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate", "Methanol" ], "Reaction": [ "Protection of the amine group with tert-butyl carbamate and DIC in DMF with TEA as a catalyst", "Reaction of the protected amine with imidazo[1,2-a]pyridine-7-carboxylic acid in DMF with DIC as a coupling agent", "Removal of the Boc group with HCl in methanol", "Neutralization of the reaction mixture with NaOH", "Extraction of the product with ethyl acetate", "Purification of the product by recrystallization" ] }

CAS RN

2385687-63-6

Product Name

2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-7-carboxylic acid

Molecular Formula

C14H17N3O4

Molecular Weight

291.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.